Cas no 96155-80-5 (N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide)

N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide structure
96155-80-5 structure
Product Name:N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide
CAS No:96155-80-5
MF:C13H12ClNO3S
MW:297.757281303406
CID:2819659
PubChem ID:23323234
Update Time:2025-04-21

N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL10904363
    • N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide
    • 96155-80-5
    • DTXSID90632915
    • Inchi: 1S/C13H12ClNO3S/c14-12-8-11(6-7-13(12)16)19(17,18)15-9-10-4-2-1-3-5-10/h1-8,15-16H,9H2
    • InChI Key: RQYAOZJTQCGFLN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)S(NCC1C=CC=CC=1)(=O)=O)O

Computed Properties

  • Exact Mass: 297.0226421Da
  • Monoisotopic Mass: 297.0226421Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 74.8Ų
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.